Cas no 2885994-97-6 (3-Ethyl-4-oxo-tetrahydro-pyran-3-carboxylic acid methyl ester)

• Product Name: 3-Ethyl-4-oxo-tetrahydro-pyran-3-carboxylic acid methyl ester
• CAS No: 2885994-97-6
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 6536401
• Update Time: 2025-05-21

3-Ethyl-4-oxo-tetrahydro-pyran-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-oxo-tetrahydro-pyran-3-carboxylic acid methyl ester

• Inchi： 1S/C9H14O4/c1-3-9(8(11)12-2)6-13-5-4-7(9)10/h3-6H2,1-2H3
• InChI Key： YMCSIORPYPCXBS-UHFFFAOYSA-N
• SMILES： C1OCCC(=O)C1(CC)C(OC)=O

Experimental Properties

• Density: 1.110±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 255.8±30.0 °C(Predicted)

Additional information on 3-Ethyl-4-oxo-tetrahydro-pyran-3-carboxylic acid methyl ester

3-Ethyl-4-oxo-tetrahydro-pyran-3-carboxylic acid methyl ester (CAS No. 2885994-97-6)

The compound 3-Ethyl-4-oxo-tetrahydro-pyran-3-carboxylic acid methyl ester (CAS No. 2885994-97-6) is a significant organic molecule with a diverse range of applications in the fields of organic chemistry, pharmaceuticals, and material science. This compound, often referred to as methyl 3-ethyltetrahydropyran-4-one-3-carboxylate, is characterized by its unique structure and versatile chemical properties. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further highlighted its potential in various industries.

The molecular structure of 3-Ethyl-4-oxo-tetrahydro-pyran-3-carboxylic acid methyl ester consists of a tetrahydropyran ring system with an ethyl group at the 3-position, a ketone group at the 4-position, and a methyl ester group attached to the carboxylic acid moiety. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide array of chemical reactions and applications. The tetrahydropyran framework is particularly valuable due to its stability and reactivity under various reaction conditions.

Recent studies have demonstrated the utility of this compound in the synthesis of bioactive molecules. For instance, researchers have employed methyl 3-ethyltetrahydropyran-4-one-3-carboxylate as an intermediate in the construction of complex natural product analogs. Its ability to undergo both nucleophilic and electrophilic substitutions has made it a valuable building block in organic synthesis. Additionally, its role in the development of novel drug delivery systems has been explored, leveraging its unique solubility properties.

In terms of physical properties, 3-Ethyl-4-oxo-tetrahydro-pyran-3-carboxylic acid methyl ester exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it highly amenable to various extraction and purification techniques. The compound's stability under thermal and oxidative conditions has also been thoroughly investigated, with findings indicating moderate stability that can be enhanced through appropriate storage conditions.

The synthesis of methyl 3-ethyltetrahydropyran-4-one-3-carboxylate typically involves multi-step processes that incorporate both classical organic reactions and modern catalytic methods. One common approach involves the alkylation of a suitable pyran derivative followed by oxidation to introduce the ketone group. The esterification step is often carried out using standard acid-catalyzed methods or more advanced techniques such as microwave-assisted synthesis to optimize reaction efficiency.

Recent advancements in green chemistry have also led to the exploration of environmentally friendly methods for synthesizing this compound. For example, researchers have successfully utilized enzymatic catalysis to achieve higher yields and reduced waste generation during the synthesis process. These developments align with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

In terms of applications, methyl 3-ethyltetrahydropyran-4-one-3-carboxylate has found significant use in the pharmaceutical industry as an intermediate in drug development programs. Its structural versatility allows for the creation of molecules with diverse pharmacological profiles, including anti-inflammatory, antiviral, and anticancer activities. Furthermore, its role in polymer chemistry has been explored, with potential applications in the development of biodegradable polymers for packaging and biomedical devices.

Recent research has also highlighted the potential of this compound in bioconjugation reactions. By incorporating functional groups into its structure, scientists have demonstrated its ability to serve as a linker or spacer in bioconjugate chemistry, enabling the creation of novel therapeutic agents with enhanced targeting capabilities. These findings underscore the importance of continued research into its chemical properties and potential applications.

In conclusion, methyl 3-Ethyl-tetrahydro-pyran carboxylate (CAS No. 2885994) stands as a testament to the ingenuity and innovation within modern organic chemistry. Its unique structure, coupled with its diverse range of applications across multiple industries, positions it as a key molecule for future scientific exploration and industrial utilization. As research continues to uncover new avenues for its use, this compound will undoubtedly play an increasingly important role in advancing both academic and commercial endeavors.